2-(2-ethoxy-4-formylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide

• IUPAC Name: 2-(2-ethoxy-4-formylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide
• InChI: InChI=1S/C18H18N2O6/c1-3-25-17-9-13(10-21)4-7-16(17)26-11-18(22)19-15-6-5-14(20(23)24)8-12(15)2/h4-10H,3,11H2,1-2H3,(H,19,22)
• InChI Key: ZSRYPCYFWAESRU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C18H18N2O6
• Molecular Weight: 358.3 g/mol

Description

2-(2-ethoxy-4-formylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide, also known as EFNA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the acetamide family of compounds and has been shown to have a number of interesting properties that make it useful for a variety of different applications.

Mechanism of Action

The mechanism of action of 2-(2-ethoxy-4-formylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes in the body. This inhibition leads to a reduction in inflammation and the growth of cancer cells.
Biochemical and Physiological Effects:
2-(2-ethoxy-4-formylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of certain inflammatory cytokines, which are responsible for the inflammation associated with a variety of different diseases. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-ethoxy-4-formylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide for lab experiments is its ability to reduce inflammation. This makes it useful for studying the role of inflammation in a variety of different diseases. However, one limitation of 2-(2-ethoxy-4-formylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide is that it is not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of different future directions for research on 2-(2-ethoxy-4-formylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide. One area of interest is the development of new cancer treatments based on the anti-cancer properties of 2-(2-ethoxy-4-formylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide. Another area of interest is the development of new anti-inflammatory drugs based on the anti-inflammatory properties of 2-(2-ethoxy-4-formylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide. Additionally, further research is needed to fully understand the mechanism of action of 2-(2-ethoxy-4-formylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide and its potential applications in a variety of different diseases.

Scientific Research Applications

2-(2-ethoxy-4-formylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has a number of potential applications in scientific research. It has been shown to have anti-inflammatory properties, which make it useful for the treatment of a variety of different diseases. It has also been shown to have anti-cancer properties, which make it useful for the development of new cancer treatments.